Cas no 1235007-70-1 (1-benzyl-3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylurea)

• Product Name: 1-benzyl-3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylurea
• CAS No: 1235007-70-1
• MF: C₁₅H₂₀N₄O
• MW: 272.345502853394
• CID: 6312787
• PubChem ID: 49738391
• Update Time: 2025-05-20

1-benzyl-3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylurea
• F5957-0217
• 1-benzyl-3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]urea
• 1-benzyl-3-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)urea
• 1-benzyl-3-[2-(3,5-dimethylpyrazol-1-yl)ethyl]urea
• AKOS024528398
• 1235007-70-1

• Inchi： 1S/C15H20N4O/c1-12-10-13(2)19(18-12)9-8-16-15(20)17-11-14-6-4-3-5-7-14/h3-7,10H,8-9,11H2,1-2H3,(H2,16,17,20)
• InChI Key： JZAKFTKMMKNUEN-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=CC=CC=1)NCCN1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 272.16371127g/mol
• Monoisotopic Mass: 272.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59Ų

Additional information on 1-benzyl-3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylurea

Comprehensive Overview of 1-benzyl-3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylurea (CAS No. 1235007-70-1)

1-benzyl-3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylurea (CAS No. 1235007-70-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structure combining a benzyl group, a pyrazole ring, and a urea moiety, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive molecules.

The molecular formula of 1-benzyl-3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylurea is C15H20N4O, with a molecular weight of 272.35 g/mol. Its pyrazole ring is substituted with two methyl groups at the 3 and 5 positions, which enhances its stability and binding affinity. The urea linkage in the molecule is crucial for hydrogen bonding interactions, often exploited in drug design. This compound is typically synthesized through multi-step organic reactions, including alkylation and condensation processes, ensuring high purity for research purposes.

In recent years, 1-benzyl-3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylurea has been explored for its potential in cancer research and neurodegenerative disease studies. Its ability to interact with specific protein targets makes it a promising scaffold for developing novel therapeutics. For instance, researchers have investigated its role in modulating protein-protein interactions and signal transduction pathways, which are critical in disease progression. The compound's lipophilicity and bioavailability are also key factors under evaluation.

From a commercial perspective, the demand for 1-benzyl-3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylurea is rising due to its applications in high-throughput screening and medicinal chemistry. Suppliers often provide this compound in powder form, with purity levels exceeding 95%, catering to academic and industrial laboratories. Its stability under standard storage conditions (room temperature, dry environment) makes it a practical choice for researchers. Additionally, the compound's synthetic accessibility and structural versatility contribute to its growing popularity.

One of the trending topics in the scientific community is the exploration of small-molecule inhibitors for targeted therapies. 1-benzyl-3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylurea fits into this category, with studies highlighting its potential in personalized medicine. Researchers are also investigating its structure-activity relationship (SAR) to optimize its efficacy and reduce off-target effects. This aligns with the broader trend of computational drug design, where in silico tools are used to predict the compound's behavior before experimental validation.

Safety and handling of 1-benzyl-3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylurea are straightforward, as it is not classified as a hazardous material. However, standard laboratory precautions, such as wearing gloves and working in a fume hood, are recommended. The compound's non-toxic nature and low environmental impact further enhance its appeal for sustainable research practices. Regulatory compliance is generally minimal, but users should always verify local guidelines before procurement.

In conclusion, 1-benzyl-3-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylurea (CAS No. 1235007-70-1) represents a valuable tool in modern chemical and biological research. Its unique structure, combined with its potential therapeutic applications, positions it as a compound of interest for future discoveries. As the scientific community continues to explore its capabilities, this molecule is likely to play a pivotal role in advancing drug development and biochemical research.